Methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate

• IUPAC Name: methyl 4-oxo-3H-phthalazine-1-carboxylate
• InChI: InChI=1S/C10H8N2O3/c1-15-10(14)8-6-4-2-3-5-7(6)9(13)12-11-8/h2-5H,1H3,(H,12,13)
• InChI Key: MKUYKCWVZJBMOA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NNC(=O)C2=CC=CC=C21
• Molecular Formula: C10H8N2O3
• DSSTOX Substance ID: DTXSID20353883
• Molecular Weight: 204.18 g/mol
• CAS No.: 53960-10-4

Description

Methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Derivative Formation

• Methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate is a key intermediate in the synthesis of various chemically significant compounds. For instance, it is used in the synthesis of methyl 4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylates, demonstrating its utility in creating pyrazolo- and pyridine-based compounds with potential pharmaceutical applications (Verdecia et al., 1996).

Antimicrobial and Cytotoxicity Studies

• Research has shown that derivatives of this compound exhibit significant antimicrobial activities. This is evident in studies where novel 3-isoxazoline substituted methyl-3-methoxy-2-(4-oxo-3,4-dihydrophthalazin-1-yl)prop-2-enoate derivatives, designed from methyl-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate, displayed noteworthy antimicrobial properties (Sridhara et al., 2011).

Precursor for Advanced Synthesis

• This compound is frequently used as a precursor for the synthesis of complex molecules. An example of this is its use in the preparation of cyclic and bicyclic β-amino acids derivatives, showcasing its versatility as a building block in organic synthesis (Tishkov et al., 2002).

Anticancer Research

• This compound derivatives have been studied for their potential in cancer treatment. Notably, synthesis of new quinoxaline derivatives, including ethyl 4-substituted-3-oxo-quinoxaline-2-carboxylates, has shown promising anti-proliferative effects against various cancer cell lines (Ahmed et al., 2020).

Structural and Spectral Studies

• Structural and spectral investigations of compounds derived from this compound contribute significantly to the understanding of their chemical properties and potential applications. Research in this area includes studies on pyrazole-4-carboxylic acid derivatives (Viveka et al., 2016).

Enabling Synthesis of Novel Compounds

• The compound enables the creation of novel molecules with unique properties and potential applications. For instance, its use in the synthesis of platinum(II) and palladium(II) complexes, as well as in the formation of various highly substituted pyrazole ligands, demonstrates its role in inorganic chemistry and material science (Budzisz et al., 2004).

Role in Tautomeric and Intermolecular Interaction Studies

• Research on methylated derivatives of 4,5-dihydro-6-hydroxypyridazine-3-carboxylic acids, which are closely related to this compound, contributes to understanding tautomeric forms and specific intermolecular interactions. This highlights its importance in theoretical chemistry and molecular modeling (Katrusiak et al., 2011).

Safety and Hazards

The safety information for “Methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate” indicates that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.

Biochemical Analysis

Biochemical Properties

Methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with enzymes involved in oxidative stress responses and metabolic pathways. The nature of these interactions often involves the inhibition or activation of enzyme activity, which can lead to changes in cellular metabolism and function .

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the expression of genes involved in apoptosis and cell proliferation. Additionally, it can alter cellular metabolism by impacting the activity of key metabolic enzymes .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key processes. At the molecular level, it exerts its effects through binding interactions with specific biomolecules. These interactions can lead to the inhibition or activation of enzymes, resulting in changes in gene expression and cellular function. For instance, it may bind to the active site of an enzyme, preventing substrate binding and thus inhibiting enzyme activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it remains stable under certain conditions but may degrade over time, leading to changes in its efficacy and potency. Long-term effects on cellular function have also been observed, with some studies indicating potential cytotoxic effects after prolonged exposure .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, while higher doses can lead to toxic or adverse effects. Threshold effects have been observed, where a specific dosage range is required to achieve the desired biological response. Toxicity studies have indicated that high doses can cause significant adverse effects, including organ damage and altered metabolic function .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play crucial roles in cellular metabolism. These interactions can affect metabolic flux and alter the levels of various metabolites. For example, it may inhibit enzymes involved in the tricarboxylic acid cycle, leading to changes in energy production and metabolic balance .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence its localization and accumulation in different cellular compartments. The compound’s distribution can affect its overall efficacy and potency, as well as its potential side effects .

Subcellular Localization

This compound exhibits specific subcellular localization patterns. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications. The subcellular localization of the compound can impact its activity and function, influencing its interactions with other biomolecules and its overall biological effects .